Cas no 1546943-49-0 (2-methyl-N-(propan-2-yl)oxolan-3-amine)

• Product Name: 2-methyl-N-(propan-2-yl)oxolan-3-amine
• CAS No: 1546943-49-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6580238
• PubChem ID: 115335531
• Update Time: 2025-06-13

2-methyl-N-(propan-2-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(propan-2-yl)oxolan-3-amine
• EN300-7268302
• 2-Methyl-N-propan-2-yloxolan-3-amine
• 1546943-49-0

• Inchi： 1S/C8H17NO/c1-6(2)9-8-4-5-10-7(8)3/h6-9H,4-5H2,1-3H3
• InChI Key： ASZBQYJPHFHPHR-UHFFFAOYSA-N
• SMILES： N(C1CCOC1C)C(C)C

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 190.6±33.0 °C(Predicted)
• pka: 9.59±0.40(Predicted)

Additional information on 2-methyl-N-(propan-2-yl)oxolan-3-amine

Comprehensive Overview of 2-methyl-N-(propan-2-yl)oxolan-3-amine (CAS No. 1546943-49-0): Properties, Applications, and Industry Insights

2-methyl-N-(propan-2-yl)oxolan-3-amine (CAS No. 1546943-49-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine derivative combines a tetrahydrofuran (oxolane) ring with an isopropylamine substituent, offering versatile reactivity for synthetic applications. Recent literature highlights its potential as a chiral building block in asymmetric synthesis, particularly for bioactive molecule development.

The compound's molecular structure (C8H17NO) features both lipophilic (methyl and isopropyl groups) and polar (amine and ether functionalities) characteristics, making it valuable for drug discovery applications where balanced solubility is required. Researchers are particularly interested in its potential to modulate membrane permeability in CNS-targeting pharmaceuticals, a hot topic in neuropharmacology. The oxolane ring contributes to conformational restriction, which can enhance target binding affinity—a property increasingly sought after in GPCR-targeted therapies.

In material science, 1546943-49-0 has shown promise as a precursor for functionalized polymers. Its secondary amine group enables participation in polyurethane and polyurea formulations, while the oxygen heterocycle may impart flexibility to polymer backbones. These characteristics align with growing industry demand for high-performance materials with tunable mechanical properties—a frequent search term in materials science databases.

Analytical characterization of 2-methyl-N-(propan-2-yl)oxolan-3-amine typically involves GC-MS (showing characteristic fragments at m/z 143 [M+] and 85 [C5H9O+]) and NMR spectroscopy (δH 1.05 ppm for isopropyl methyls, 3.65 ppm for oxolane CH-N). The compound's stereochemistry presents interesting possibilities, as the chiral center at position 3 allows for enantioselective synthesis approaches—a subject of numerous recent patent applications in asymmetric catalysis.

Environmental and ADMET studies (Absorption, Distribution, Metabolism, Excretion, Toxicity) suggest this compound exhibits moderate biodegradability under standard OECD test conditions, making it attractive for green chemistry applications. This aligns with current industry trends toward sustainable synthesis methods, as evidenced by rising searches for "eco-friendly heterocycles" in scientific literature. Computational modeling predicts favorable ligand efficiency metrics for derivatives of this scaffold, particularly in fragment-based drug design paradigms.

Industrial scale-up considerations for 1546943-49-0 involve optimized reductive amination protocols using 2-methyloxolane-3-one and isopropylamine, with recent advances employing continuous flow chemistry to improve yield and purity. These process innovations respond to pharmaceutical industry demands for cost-effective intermediates, a frequently discussed topic in process chemistry forums. The compound's storage stability (>24 months at -20°C under inert atmosphere) makes it practical for commercial distribution.

Emerging applications include its use as a flavor precursor in food chemistry, where controlled degradation of the oxolane ring can generate desirable aroma compounds. This connects to growing consumer interest in "clean-label ingredients" and "natural flavor enhancers"—topics showing increased search volume in food technology sectors. Regulatory status varies by region, but generally falls under non-hazardous classification at typical usage levels.

Recent structure-activity relationship (SAR) studies demonstrate that N-alkyl modifications of this core structure can significantly alter pharmacological profiles. This has spurred development of compound libraries based on this scaffold, particularly for central nervous system targets—an area receiving heightened research attention due to unmet medical needs in neurological disorders. The compound's logP (predicted 1.2) and polar surface area (25 Ų) place it within optimal ranges for blood-brain barrier penetration.

Quality control protocols for 2-methyl-N-(propan-2-yl)oxolan-3-amine emphasize HPLC purity assessment (typically >98% for research-grade material) and rigorous residual solvent analysis. These standards reflect the compound's growing importance in preclinical development, where stringent specification requirements apply. Analytical method development for this compound frequently appears in chromatography literature, particularly regarding chiral separation techniques.

Future research directions likely include exploration of metal-catalyzed functionalizations of the oxolane ring and development of biocatalytic routes for enantiopure production. These approaches align with broader chemical industry shifts toward catalytic efficiency and stereochemical control—topics generating substantial academic and industrial interest. The compound's versatility ensures its continued relevance across multiple innovation-driven sectors.